4-Hydroxymethylambrisentan-d5
Description
CAS Number: none (1106685-84-0 unlabeled)
Scientific Research Applications
Pharmacokinetics and Drug Interactions
4-Hydroxymethylambrisentan-d5 is a metabolite of ambrisentan, an endothelin receptor antagonist. Studies have been conducted to understand its pharmacokinetic profile and how it interacts with other drugs. For instance, research demonstrated that the presence of tadalafil, a phosphodiesterase type 5 (PDE-5) inhibitor, did not significantly alter the maximum plasma concentration or systemic exposure of 4-hydroxymethyl ambrisentan, indicating no major pharmacokinetic interaction between these drugs in healthy adults (Spence et al., 2009). Similarly, ketoconazole, a strong inhibitor of CYP3A4, was found to have no clinically significant effect on the pharmacokinetics of ambrisentan and its metabolite 4-hydroxymethyl ambrisentan, suggesting that no dose adjustment of ambrisentan is necessary when co-administered with known CYP3A4 inhibitors (Richards et al., 2009).
Therapeutic Applications
Ambrisentan, from which 4-hydroxymethylambrisentan-d5 is derived, has been extensively studied for its therapeutic applications, especially in the treatment of pulmonary arterial hypertension (PAH). For instance, a study reported that ambrisentan improved exercise capacity, symptoms, and hemodynamics in patients with PAH, and was well-tolerated with a low risk of liver enzyme abnormalities, indicating its therapeutic efficacy (Galiè et al., 2005). Another study showed that initial combination therapy of ambrisentan with a phosphodiesterase type 5 inhibitor improved right ventricular pulmonary artery coupling in severe PAH patients, suggesting beneficial effects in terms of heart function (Lan et al., 2022).
Biological and Environmental Studies
Interestingly, some studies have used derivatives similar to 4-hydroxymethylambrisentan-d5 in diverse biological and environmental contexts. For example, research into decamethylcyclopentasiloxane (D5), a compound used in personal care products, has provided insights into its bioaccumulation and its potential impact on the environment. This research suggests that while D5 exhibits depuration rates in fish and mammals, it is subject to biotransformation and does not seem to biomagnify in most laboratory experiments and field studies, indicating a nuanced interaction with the environment (Gobas et al., 2015).
properties
Product Name |
4-Hydroxymethylambrisentan-d5 |
|---|---|
Molecular Formula |
C22H17D5N2O5 |
Molecular Weight |
399.45 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
